Cas no 2229588-67-2 (4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine
• CAS No: 2229588-67-2
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 5926479
• PubChem ID: 165851282
• Update Time: 2025-05-21

4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine
• 2229588-67-2
• EN300-1927784

• Inchi： 1S/C11H15BrN2O2/c1-11(2,13)7-6-8-4-3-5-9(10(8)12)14(15)16/h3-5H,6-7,13H2,1-2H3
• InChI Key： XYFOASTYXQWPTB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine

4-(2-Bromo-3-Nitrophenyl)-2-Methylbutan-2-Amine (CAS No. 2229588-67-2)

The compound 4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine (CAS No. 2229588-67-2) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various research and industrial domains. The molecule consists of a bromine atom at the 2-position of the phenyl ring, a nitro group at the 3-position, and a substituted butanamine moiety. These functional groups contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(2-bromo-3-nitrophenyl)-2-methylbutan-2-amine in the development of advanced materials and pharmaceutical agents. Researchers have explored its role in synthesizing bioactive compounds, where the bromine and nitro groups serve as reactive sites for further functionalization. For instance, the bromine atom can undergo nucleophilic substitution reactions, enabling the incorporation of diverse substituents that enhance the compound's biological activity.

In addition to its role in drug discovery, this compound has been utilized in the synthesis of novel polymers and high-performance materials. The nitro group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. This makes it an ideal candidate for applications in electronics and optoelectronics, where precise control over material properties is essential.

Recent advancements in synthetic methodologies have also expanded the scope of 4-(2-bromo-3-nitrophenyl)-2-methylbutan-amine. For example, researchers have developed efficient catalytic systems that enable selective transformations of this compound into more complex structures. These developments underscore its versatility as a building block in organic synthesis.

Furthermore, the compound's stability under various reaction conditions has made it a valuable intermediate in multi-step synthesis processes. Its ability to withstand harsh chemical environments while retaining its functional groups has been a focal point in recent studies aimed at improving synthetic efficiency.

In conclusion, 4-(brom-nitro-phenyl-butan-amine continues to be a subject of intense research interest due to its unique properties and wide-ranging applications. As new insights into its chemistry emerge, this compound is poised to play an even more critical role in advancing both academic and industrial research.